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Compound of Interest

Compound Name: 9-(Naphthalen-1-yl)anthracene

Cat. No.: B1591875

An In-depth Technical Guide to the Health and Safety of 9-(Naphthalen-1-yl)anthracene
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the health and safety data currently available
for 9-(Naphthalen-1-yl)anthracene (CAS No. 7424-70-6). As a Senior Application Scientist,
the aim is to deliver a technically accurate and practical resource to ensure its safe handling
and use in a research and development setting. This document synthesizes information from
available safety data sheets of related compounds and databases, highlighting the need for
caution due to the absence of a complete, specific safety profile for this particular chemical.

Chemical Identification and Physical Properties

9-(Naphthalen-1-yl)anthracene is a polycyclic aromatic hydrocarbon (PAH) with a molecular
structure that combines an anthracene core with a naphthalene substituent. This structure is
the basis for its notable fluorescent properties, which make it a valuable compound in the field
of organic electronics.[1]
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Identifier Value Source
Chemical Name 9-(Naphthalen-1-yl)anthracene  [2]
Synonyms 9-(1-Naphthyl)anthracene [1]
CAS Number 7424-70-6 [2]
Molecular Formula C24H16 [2]
Molecular Weight 304.4 g/mol [2]
Appearance White to almost white powder o
or crystal
Odor No distinct odor [1]
Solubility Insoluble in water [1]

While specific experimental data for the melting point and solubility in common organic solvents
for 9-(Naphthalen-1-yl)anthracene are not readily available in the searched resources, related
PAHSs are generally soluble in non-polar organic solvents.

Hazard Identification and GHS Classification
(Inferred)

A specific Globally Harmonized System (GHS) classification for 9-(Naphthalen-1-
yl)anthracene is not available. However, based on the known hazards of the parent
compound, anthracene, and other PAHs, a precautionary approach is essential. The following
potential hazards should be considered:

» Skin, Eye, and Respiratory Irritation: Anthracene is known to cause skin, eye, and respiratory
irritation.[3][4] Direct contact with 9-(Naphthalen-1-yl)anthracene powder or dust may
cause similar effects.

o Aquatic Toxicity: Anthracene is classified as very toxic to aquatic life with long-lasting effects.
[3][5] It is prudent to assume that 9-(Naphthalen-1-yl)anthracene shares this property and
to prevent its release into the environment.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/9-_Naphthalen-1-yl_anthracene
https://www.guidechem.com/encyclopedia/9-naphthalene-1-yl-anthracene-dic1557176.html
https://pubchem.ncbi.nlm.nih.gov/compound/9-_Naphthalen-1-yl_anthracene
https://pubchem.ncbi.nlm.nih.gov/compound/9-_Naphthalen-1-yl_anthracene
https://pubchem.ncbi.nlm.nih.gov/compound/9-_Naphthalen-1-yl_anthracene
https://www.guidechem.com/encyclopedia/9-naphthalene-1-yl-anthracene-dic1557176.html
https://www.guidechem.com/encyclopedia/9-naphthalene-1-yl-anthracene-dic1557176.html
https://www.guidechem.com/encyclopedia/9-naphthalene-1-yl-anthracene-dic1557176.html
https://www.benchchem.com/product/b1591875?utm_src=pdf-body
https://www.benchchem.com/product/b1591875?utm_src=pdf-body
https://www.benchchem.com/product/b1591875?utm_src=pdf-body
https://www.geneseo.edu/sites/default/files/sites/chemstockroom/SDS/342/Anthracene.pdf
https://www.health.state.mn.us/communities/environment/risk/docs/guidance/gw/anthraceneinfo.pdf
https://www.benchchem.com/product/b1591875?utm_src=pdf-body
https://www.geneseo.edu/sites/default/files/sites/chemstockroom/SDS/342/Anthracene.pdf
https://www.sigmaaldrich.com/TW/de/sds/sial/31581?userType=anonymous
https://www.benchchem.com/product/b1591875?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591875?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Photosensitivity: Some PAHs can cause photosensitization, leading to exaggerated sunburn
or skin irritation upon exposure to sunlight.[6]

o Carcinogenicity: While there is no evidence that anthracene itself is a carcinogen in animals,
some PAHSs are classified as known or suspected carcinogens.[7][8] Due to the lack of
specific data for 9-(Naphthalen-1-yl)anthracene, it should be handled as a potential
carcinogen.

The following GHS pictograms for anthracene should be considered as a precautionary
measure for handling 9-(Naphthalen-1-yl)anthracene:

Caption: Potential GHS pictograms based on related compounds.

Safe Handling and Storage

Given the potential hazards, stringent safety protocols must be followed when handling 9-
(Naphthalen-1-yl)anthracene.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted for each specific procedure.
The following PPE is recommended as a minimum:

o Eye Protection: Chemical safety goggles or a face shield.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile).

o Body Protection: A laboratory coat and, if handling larger quantities, additional protective
clothing.

» Respiratory Protection: For operations that may generate dust, a NIOSH-approved respirator
with a particulate filter is recommended.

Engineering Controls

« Ventilation: All handling of 9-(Naphthalen-1-yl)anthracene should be performed in a well-
ventilated area, preferably within a certified chemical fume hood, to minimize inhalation
exposure.
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e Eyewash Stations and Safety Showers: These should be readily accessible in the immediate
work area.

Handling Procedures

» Avoid all personal contact, including inhalation of dust.
e Minimize dust generation during handling.
e Wash hands thoroughly after handling, even if gloves were worn.

e Do not eat, drink, or smoke in areas where the chemical is handled or stored.

Storage

o Store in a tightly closed, properly labeled container.

» Keep in a cool, dry, and well-ventilated area.

» Store away from incompatible materials, such as strong oxidizing agents.[7]

e Protect from light, as some PAHSs are light-sensitive.[6]

First-Aid Measures

In the event of exposure, the following first-aid measures should be taken immediately:

 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek immediate medical attention.

» Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water for at least 15 minutes. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

 Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.
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Fire-Fighting and Accidental Release Measures
Fire-Fighting

o Extinguishing Media: Use dry chemical, carbon dioxide (CO2), water spray, or alcohol-
resistant foam.[3]

e Hazards from Combustion: Hazardous decomposition products, including carbon monoxide
and carbon dioxide, may be produced in a fire.[9]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Accidental Release

o Personal Precautions: Evacuate the area and ensure adequate ventilation. Wear appropriate
PPE as described in Section 3.1. Avoid breathing dust.

o Containment and Cleanup: For solid spills, carefully sweep or scoop up the material to avoid
generating dust and place it in a sealed, labeled container for disposal. Clean the spill area
with a suitable solvent and then wash with soap and water.

e Environmental Precautions: Prevent the material from entering drains or waterways.

Toxicological and Ecological Information
Toxicological Data

There is no specific toxicological data available for 9-(Naphthalen-1-yl)anthracene in the
searched resources. As a precautionary measure, it should be treated as a substance with
potential for skin, eye, and respiratory irritation. Long-term exposure to PAHs has been
associated with various health effects, and therefore, chronic exposure to this compound
should be minimized.

Ecological Data

Specific ecological data for 9-(Naphthalen-1-yl)anthracene is not available. However, the
parent compound, anthracene, is known to be very toxic to aquatic life with long-lasting effects.
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[3][5] PAHSs can persist in the environment, particularly in soil and sediment.[10] Therefore, it is
critical to prevent the release of 9-(Naphthalen-1-yl)anthracene into the environment.

Disposal Considerations
All waste containing 9-(Naphthalen-1-yl)anthracene should be treated as hazardous waste.

» Dispose of the chemical and any contaminated materials in accordance with all applicable
federal, state, and local regulations.

e Do not dispose of it down the drain or in general waste.

e Use a licensed professional waste disposal service.

Waste Disposal Protocol

Waste Generation

ontaminated Material

Segregate as Hazardous Waste

\
Place in a Sealed, Labeled Container

'

Store in a Designated Safe Area

ollow Institutional Protocol|

w

Arrange for Professional Disposal
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Caption: Recommended workflow for the disposal of 9-(Naphthalen-1-yl)anthracene waste.

Conclusion and Recommendations

While 9-(Naphthalen-1-yl)anthracene is a valuable compound in materials science research,
there is a significant lack of specific health and safety data. Therefore, a highly precautionary
approach is warranted. Researchers, scientists, and drug development professionals must
handle this compound with the assumption that it possesses hazards similar to other polycyclic
aromatic hydrocarbons, including skin, eye, and respiratory irritation, as well as high aquatic
toxicity. Adherence to the safety protocols outlined in this guide is crucial for minimizing risk. It
is strongly recommended that institutions using this chemical conduct their own thorough risk
assessments and, where possible, contribute to the body of knowledge by characterizing its
safety profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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